Cas no 2236104-84-8 (N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 2236104-84-8
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5452761
• PubChem ID: 6534247
• Update Time: 2025-06-08

N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide
• 2236104-84-8
• (E)-N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide
• EN300-18153250
• Z44314432
• (2E)-2-Cyano-3-(3,4-dimethoxyphenyl)-N-(phenylmethyl)-2-propenamide

• Inchi： 1S/C19H18N2O3/c1-23-17-9-8-15(11-18(17)24-2)10-16(12-20)19(22)21-13-14-6-4-3-5-7-14/h3-11H,13H2,1-2H3,(H,21,22)/b16-10+
• InChI Key： NDLRNGGDVAUDEG-MHWRWJLKSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)/C(/C#N)=C/C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 154 °C
• Boiling Point: 573.6±50.0 °C(Predicted)
• pka: 12.46±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide

Comprehensive Overview of N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 2236104-84-8)

N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide, with the CAS number 2236104-84-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyanoenamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of benzyl, cyano, and dimethoxyphenyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide has surged due to its potential role in targeting enzyme inhibition and signal transduction pathways. Researchers are particularly intrigued by its ability to modulate kinase activity, a hot topic in cancer and neurodegenerative disease research. The compound's 3,4-dimethoxyphenyl moiety is often associated with enhanced bioavailability and metabolic stability, which are critical factors in modern drug design. These attributes align with current trends in precision medicine and personalized therapeutics, where tailored molecular structures are essential for efficacy.

The synthesis of CAS 2236104-84-8 involves multi-step organic reactions, including Knoevenagel condensation and amide coupling, which are widely discussed in academic literature. Its cyano group offers a reactive site for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This flexibility makes it a valuable scaffold for medicinal chemistry projects, particularly in the development of small-molecule inhibitors for challenging biological targets.

From an industrial perspective, N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide is often procured by pharmaceutical intermediates suppliers and contract research organizations (CROs). Its applications extend beyond therapeutics, with potential uses in agrochemicals and functional materials. The compound's stability under ambient conditions and compatibility with common solvents further enhance its practicality for large-scale production.

Environmental and safety considerations for CAS 2236104-84-8 are also a growing area of interest. Researchers are investigating its biodegradability and ecotoxicological profile to ensure compliance with green chemistry principles. This aligns with the broader scientific community's focus on sustainable synthesis and eco-friendly pharmaceuticals, which are frequently searched topics in academic and industrial databases.

In summary, N-benzyl-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enamide (CAS No. 2236104-84-8) represents a promising candidate for interdisciplinary research. Its structural features and functional groups offer ample opportunities for innovation in drug development, material science, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research initiatives.